Cas no 61876-30-0 (N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide)
![N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide structure](https://www.kuujia.com/scimg/cas/61876-30-0x500.png)
61876-30-0 structure
Product name:N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide
N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide
- N-(1-(1-Adamantyl)ethyl)nicotinamide
- BRN 0413298
- N-[1-(1-Adamantyl)ethyl]nicotinamide
- 3-Pyridinecarboxamide, N-(1-tricyclo(3.3.1.1(sup 3,7))dec-1-ylethyl)-
- ST062785
- Oprea1_260808
- Oprea1_257692
- Nicotinamide, N-(1-(1-adamantyl)ethyl)-
- N-(1-adamantan-1-yl-ethyl)-nicotinamide
- CTK5B3947
- N-(1-(1-Adamantyl)ethyl)nicotinamide; BRN 0413298; N-[1-(1-Adamantyl)ethyl]nicotinamide; 3-Pyridinecarboxamide, N-(1-tricyclo(3.3.1.1(sup 3,7))dec-1-ylethyl)-; ST062785; Oprea1_260808; Oprea1_257692; Nicotinamide, N-(1-(1-adamantyl)ethyl)-; N-(1-adamantan-1-yl-ethyl)-nicotinamide; CTK5B3947;
- DTXSID10977431
- AKOS003748151
- Z26512196
- 61876-30-0
- AKOS016860120
- SR-01000323224
- SR-01000323224-1
- AKOS000443625
- N-[1-(adamantan-1-yl)ethyl]nicotinamide
- N-[1-(Adamantan-1-yl)ethyl]pyridine-3-carboximidic acid
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- Inchi: InChI=1S/C18H24N2O/c1-12(20-17(21)16-3-2-4-19-11-16)18-8-13-5-14(9-18)7-15(6-13)10-18/h2-4,11-15H,5-10H2,1H3,(H,20,21)
- InChI Key: TYWKELVKYPGOOX-UHFFFAOYSA-N
- SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=CN=CC=C4
Computed Properties
- Exact Mass: 284.18902
- Monoisotopic Mass: 284.188863
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42
Experimental Properties
- Density: 1.147
- Boiling Point: 479.3°C at 760 mmHg
- Flash Point: 243.7°C
- Refractive Index: 1.581
- PSA: 41.99
N-[1-(1-adamantyl)ethyl]pyridine-3-carboxamide Related Literature
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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